2-Hydroxy Imipramine β-D-Glucuronide
2-Hydroxy Imipramine β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
54190-76-0
VCID:
VC0023153
InChI:
InChI=1S/C25H32N2O7/c1-26(2)12-5-13-27-18-7-4-3-6-15(18)8-9-16-14-17(10-11-19(16)27)33-25-22(30)20(28)21(29)23(34-25)24(31)32/h3-4,6-7,10-11,14,20-23,25,28-30H,5,8-9,12-13H2,1-2H3,(H,31,32)/t20?,21-,22?,23?,25+/m1/s1
SMILES:
CN(C)CCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C₂₅H₃₂N₂O₇
Molecular Weight:
472.53
2-Hydroxy Imipramine β-D-Glucuronide
CAS No.: 54190-76-0
Reference Standards
VCID: VC0023153
Molecular Formula: C₂₅H₃₂N₂O₇
Molecular Weight: 472.53
CAS No. | 54190-76-0 |
---|---|
Product Name | 2-Hydroxy Imipramine β-D-Glucuronide |
Molecular Formula | C₂₅H₃₂N₂O₇ |
Molecular Weight | 472.53 |
IUPAC Name | (3R,6R)-6-[[11-[3-(dimethylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C25H32N2O7/c1-26(2)12-5-13-27-18-7-4-3-6-15(18)8-9-16-14-17(10-11-19(16)27)33-25-22(30)20(28)21(29)23(34-25)24(31)32/h3-4,6-7,10-11,14,20-23,25,28-30H,5,8-9,12-13H2,1-2H3,(H,31,32)/t20?,21-,22?,23?,25+/m1/s1 |
SMILES | CN(C)CCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)OC4C(C(C(C(O4)C(=O)O)O)O)O |
Synonyms | 5-[3-(Dimethylamino)propyl]-10,11-dihydro-5H-dibenz[b,f]azepin-2-yl β-D-Glucopyranosiduronic Acid; 2-Hydroxyimipramine Glucuronide; |
PubChem Compound | 46781815 |
Last Modified | Nov 11 2021 |
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